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Compound of Interest

Compound Name: FG-2101

Cat. No.: B15563706

Get Quote

San Diego, CA – FG-2101, a novel, non-hydroxamate inhibitor of the bacterial enzyme LpxC, is

advancing towards human clinical trials, distinguished by a preclinical safety profile that

appears to circumvent the cardiovascular toxicities that halted the development of earlier LpxC

inhibitors. Developed by Blacksmith Medicines, FG-2101 offers a promising new approach to

combatting multidrug-resistant Gram-negative infections. This guide provides a comparative

analysis of the available safety data for FG-2101 against other notable LpxC inhibitors.

Executive Summary
LpxC is a crucial enzyme in the biosynthesis of lipopolysaccharide (LPS), a vital component of

the outer membrane of Gram-negative bacteria, making it a compelling target for new

antibiotics. However, the development of LpxC inhibitors has been historically challenged by

off-target cardiovascular toxicity. FG-2101, with its distinct chemical structure, has been

designed to mitigate these risks. Preclinical data indicates that FG-2101 is devoid of the

cardiovascular liabilities that led to the termination of earlier clinical candidates such as ACHN-

975 and RC-01.
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The following table summarizes the available preclinical safety and toxicology data for FG-2101
and its key comparators. It is important to note that direct quantitative safety data for FG-2101
has not been publicly disclosed in detail, with available information being largely qualitative.
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Compound Chemical Class

Highest

Development

Stage

Key Preclinical

Safety Findings

In Vitro

Cytotoxicity

(HEK293)

FG-2101
Non-

hydroxamate

IND-Enabling

Studies

Completed

Reportedly does

not display the

preclinical

toxicity observed

with previous

hydroxamate-

based inhibitors;

lacks

cardiovascular

toxicity signals

seen in prior

terminated

compounds.[1][2]

Data not publicly

available.

LPC-233 Hydroxamate Preclinical

No detectable

adverse

cardiovascular

toxicity in dogs at

100 mg/kg.[3][4]

[5] Described as

having an

"outstanding

safety profile in

rats."

Data not publicly

available.

ACHN-975 Hydroxamate
Phase I

(Terminated)

Dose-limiting

cardiovascular

toxicity

characterized by

transient

hypotension

without

compensatory

tachycardia.

Data not publicly

available.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://drughunter.com/molecule/fg-2101
https://pubmed.ncbi.nlm.nih.gov/15979222/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10785772/
https://en.wikipedia.org/wiki/LPC-233
https://pmc.ncbi.nlm.nih.gov/articles/PMC11877204/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15563706?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


RC-01 Not specified
Phase I

(Terminated)

Terminated due

to cardiovascular

adverse effects.

Initial press

releases stated it

was well-

tolerated in

preclinical

studies.

Data not publicly

available.

Signaling Pathways and Experimental Workflows
To understand the mechanism of action and the assessment of safety, the following diagrams

illustrate the LpxC-inhibitor pathway and a typical preclinical cardiovascular safety assessment

workflow.
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Figure 1: Simplified signaling pathway of LpxC inhibition by FG-2101.
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Figure 2: Generalized workflow for preclinical cardiovascular safety assessment.
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Detailed experimental methodologies are crucial for the interpretation of safety data. Below are

summaries of standard protocols for key preclinical safety assessments.

In Vitro Cytotoxicity Assay in HEK293 Cells
Objective: To assess the general cytotoxicity of a compound on a human cell line.

Methodology:

Human Embryonic Kidney (HEK293) cells are cultured in a suitable medium (e.g., DMEM

with 10% FBS).

Cells are seeded into 96- or 384-well plates at a predetermined density and allowed to

adhere overnight.

The test compound (e.g., FG-2101) is added to the wells in a series of dilutions. A vehicle

control (e.g., DMSO) and a positive control for cytotoxicity are included.

Plates are incubated for a specified period (e.g., 24, 48, or 72 hours).

Cell viability is assessed using a colorimetric or luminescent assay that measures

metabolic activity (e.g., MTT or CellTiter-Glo assay).

The concentration of the compound that causes a 50% reduction in cell viability (IC50) is

calculated.

Preclinical Cardiovascular Safety Assessment in
Conscious Telemetered Dogs

Objective: To evaluate the potential effects of a drug candidate on cardiovascular parameters

in a non-rodent species.

Methodology:

Beagle dogs are surgically implanted with telemetry devices to continuously monitor

electrocardiogram (ECG), blood pressure, and heart rate. A recovery period of several

weeks is allowed post-surgery.
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Animals are dosed with the test compound or vehicle control, typically via intravenous

infusion or oral administration. A crossover study design is often employed, where each

animal receives both the treatment and control on separate occasions.

Cardiovascular data is collected continuously for a defined period before and after dosing

(e.g., 24 hours).

Key parameters analyzed include:

ECG: QT interval (corrected for heart rate, e.g., QTc), PR interval, QRS duration.

Hemodynamics: Systolic and diastolic blood pressure, mean arterial pressure, and heart

rate.

Data are analyzed to identify any statistically significant changes from baseline and

compared to the vehicle control group.

Discussion and Conclusion
The available information strongly suggests that FG-2101 possesses a superior preclinical

safety profile compared to earlier LpxC inhibitors, particularly concerning cardiovascular

adverse effects. The absence of the hypotensive effects seen with ACHN-975 is a significant

advancement for this class of antibiotics. While detailed quantitative data from the IND-

enabling toxicology studies for FG-2101 are not yet public, the progression of this compound

towards clinical trials indicates a favorable risk-benefit assessment by regulatory authorities.

The development of FG-2101 highlights the success of structure-based drug design in

engineering out the toxic liabilities of a promising therapeutic target. As FG-2101 enters clinical

development, further data will become available to more definitively establish its safety and

efficacy in humans, potentially providing a much-needed new weapon against the growing

threat of antibiotic-resistant Gram-negative bacteria.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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